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Compound of Interest

Compound Name: 4,7-Didehydroneophysalin B

Cat. No.: B1249677

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential guidance on the safe handling and disposal of
4,7-Didehydroneophysalin B, a steroidal compound isolated from plants of the Physalis
genus. While a specific Safety Data Sheet (SDS) for 4,7-Didehydroneophysalin B is not
readily available in public domains, this guide synthesizes known data and general best
practices for handling related physalin compounds to ensure a safe laboratory environment.

Physicochemical Properties

Understanding the fundamental properties of 4,7-Didehydroneophysalin B is the first step in
safe handling. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C2sH2809 --INVALID-LINK--
Molecular Weight 508.5 g/mol --INVALID-LINK--
CAS Number 134461-76-0 --INVALID-LINK--
Appearance Powder --INVALID-LINK--[1]
LogP 1.3 --INVALID-LINK--
Hydrogen Bond Donor Count 1 --INVALID-LINK--

Hydrogen Bond Acceptor
9 --INVALID-LINK--
Count

Operational Plan: Personal Protective Equipment
(PPE)

A robust PPE plan is critical to minimize exposure and ensure personal safety. The following
workflow outlines the necessary steps for donning and doffing PPE when handling 4,7-
Didehydroneophysalin B.
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Donning PPE Chemical Handling Doffing PPE
Lab Coat Safety Goggles Nitrile Gloves jandle 4,?-D|dehydroneophysal|n e Gloves Goggles Lab Coat
in a Fume Hood

Waste Segregation
Contaminated Solids Unused Solutions &
(Gloves, Weighing Paper, etc.) Contaminated Solvents
Disposal Actions
Dispose in a Labeled Dispose in a Labeled
Hazardous Waste Container Solvent Waste Container
Final Disposal

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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